Cas no 1310835-41-6 (N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine)
1310835-41-6 structure
Product Name:N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine
CAS No:1310835-41-6
MF:C18H30BNO2
MW:303.247305393219
CID:1004386
PubChem ID:44122778
Update Time:2025-04-20
N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine
- N,2-dimethyl-N-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]propan-2-amine
- AKOS004912507
- starbld0018073
- TERT-BUTYL(METHYL){[2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}AMINE
- N,2-Dimethyl-N-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)propan-2-amine
- 1310835-41-6
-
- MDL: MFCD14282146
- Inchi: 1S/C18H30BNO2/c1-16(2,3)20(8)13-14-11-9-10-12-15(14)19-21-17(4,5)18(6,7)22-19/h9-12H,13H2,1-8H3
- InChI Key: BMXKZVGJVBYEOQ-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=CC=2CN(C)C(C)(C)C)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 303.2369594g/mol
- Monoisotopic Mass: 303.2369594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.7Ų
N,2-Dimethyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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